Cas no 256649-59-9 ((4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer)

(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. The compound, available as an enantiomer, serves as a key building block for the preparation of biologically active molecules, particularly in the development of peptidomimetics and small-molecule therapeutics. Its tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic transformations, while the hydrochloride salt improves handling and solubility. The cyclohexylmethyl backbone provides structural rigidity, facilitating stereoselective modifications. This intermediate is valued for its high purity, consistent performance, and compatibility with diverse reaction conditions, making it a reliable choice for medicinal chemistry and process optimization.

(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer structure

256649-59-9 structure

Product Name:(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer

CAS No:256649-59-9

MF:C₁₃H₂₇ClN₂O₂

MW:278.818682909012

MDL:MFCD09752160

CID:1423930

PubChem ID:70088469

Update Time:2025-05-28

(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer Chemical and Physical Properties

Names and Identifiers

- {trans-4-[({[(2-Methyl-2-propanyl)oxy]carbonyl}amino)methyl]cyclo hexyl}methanaminium chloride
- Boc-1,4-trans-DAMCH*HCl
- tert-butyl N-[[4-(aminomethyl)cyclohexyl]methyl]carbamate;hydrochloride
- SCHEMBL7426315
- tert-butylN-{[4-(aminomethyl)cyclohexyl]methyl}carbamatehydrochloride
- Boc-1,4-trans-damch hydrochloride
- tert-butyl N-{[4-(aminomethyl)cyclohexyl]methyl}carbamate hydrochloride
- carbamic acid, [[4-(aminomethyl)cyclohexyl]methyl]-, 1,1-dimethylethylester, cis-
- tert-Butyl ((cis-4-(aminomethyl)cyclohexyl)methyl)carbamate hydrochloride
- 1955506-02-1
- Boc-1,4-cis-damch HCl
- J-013220
- tert-butyl N-{[(1r,4r)-4-(aminomethyl)cyclohexyl]methyl}carbamate hydrochloride
- Boc-1,4-trans-diaminomethylcyclohexane hydrochloride
- 1820583-27-4
- BS-32071
- ILXYCYGZIZJGOS-PFWPSKEQSA-N
- 256649-59-9
- 203306-83-6
- CS-0130813
- Boc-1,4-cis-diaminomethyl-cyclohexane hydrochloride
- N-tert-butoxycarbonyl-trans-1,4-cyclohexanebis(methylamine)hydrochloride
- (4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer
- tert-Butyl ((trans-4-(aminomethyl)cyclohexyl)methyl)carbamate hydrochloride
- EN300-297291
- CS-0130664
- N-T-BUTYLOXYCARBONYL-1,4-TRANS-DIAMINOMETHYL-CYCLOHEXANE HYDROCHLORIDE
- TERT-BUTYL N-{[(1S,4S)-4-(AMINOMETHYL)CYCLOHEXYL]METHYL}CARBAMATE HYDROCHLORIDE
- EN300-215562
- Rel-tert-butyl (((1s,4s)-4-(aminomethyl)cyclohexyl)methyl)carbamate hydrochloride
- Boc-1,4-cis-damch hydrochloride
- n-tert-butoxycarbonyl-trans-1,4-cyclohexanebis(methylamine) hydrochloride
- MDL： MFCD09752160
- Inchi： 1S/C13H26N2O2.ClH/c1-13(2,3)17-12(16)15-9-11-6-4-10(8-14)5-7-11;/h10-11H,4-9,14H2,1-3H3,(H,15,16);1H
- InChI Key： ILXYCYGZIZJGOS-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(NCC1CCC(CN)CC1)=O

Computed Properties

Exact Mass: 278.1761058g/mol
Monoisotopic Mass: 278.1761058g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 240
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 64.4Å²

(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A139805-250mg	(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer	256649-59-9		250mg	$ 260.00	2022-06-08
TRC	A139805-500mg	(4-Aminomethylcyclohexylmethyl)-carbamic acid tert-butyl ester hydrochloride and enantiomer	256649-59-9		500mg	$ 425.00	2022-06-08
abcr	AB175611-1 g	N-t-Butyloxycarbonyl-1,4-trans-diaminomethyl-cyclohexane hydrochloride, 95%; .	256649-59-9	95%	1 g	€212.00	2023-07-20
abcr	AB175611-5 g	N-t-Butyloxycarbonyl-1,4-trans-diaminomethyl-cyclohexane hydrochloride, 95%; .	256649-59-9	95%	5 g	€611.70	2023-07-20
eNovation Chemicals LLC	Y1233901-100mg	N-t-Butyloxycarbonyl-1,4-trans-diaminomethyl-cyclohexane hydrochloride	256649-59-9	98% (Assay by titration)	100mg	$200	2024-06-06
eNovation Chemicals LLC	Y1233901-250mg	N-t-Butyloxycarbonyl-1,4-trans-diaminomethyl-cyclohexane hydrochloride	256649-59-9	98% (Assay by titration)	250mg	$280	2024-06-06
eNovation Chemicals LLC	Y1233901-1g	N-t-Butyloxycarbonyl-1,4-trans-diaminomethyl-cyclohexane hydrochloride	256649-59-9	98% (Assay by titration)	1g	$470	2024-06-06
Enamine	EN300-215562-0.05g	tert-butyl N-{[(1r,4r)-4-(aminomethyl)cyclohexyl]methyl}carbamate hydrochloride	256649-59-9		0.05g	$58.0	2023-09-16
Enamine	EN300-215562-0.1g	tert-butyl N-{[(1r,4r)-4-(aminomethyl)cyclohexyl]methyl}carbamate hydrochloride	256649-59-9		0.1g	$61.0	2023-09-16
Enamine	EN300-215562-0.25g	tert-butyl N-{[(1r,4r)-4-(aminomethyl)cyclohexyl]methyl}carbamate hydrochloride	256649-59-9		0.25g	$64.0	2023-09-16